Curcumin monoglucoside
Overview
Description
Curcumin monoglucoside is a diarylheptanoid.
Scientific Research Applications
Therapeutic Applications in Various Diseases
Curcumin, a major phenolic component of turmeric, demonstrates extensive therapeutic benefits in various diseases due to its antioxidant and anti-inflammatory properties. It has shown significant regulatory roles in pathological conditions like cancer, cardiovascular disease, Alzheimer’s disease, and inflammatory and neurological disorders. Challenges such as low solubility and poor bioavailability are being addressed through nanoformulations, enhancing its medicinal potential (Yallapu et al., 2015).
Pharmacological Basis in Chronic Diseases
Curcumin mediates anti-inflammatory effects by downregulating inflammatory transcription factors, enzymes, and cytokines. Its role in chronic diseases, including neoplastic, neurological, cardiovascular, pulmonary, and metabolic diseases, is significant. Studies have detailed its pharmacodynamics and pharmacokinetics in humans and animals, underscoring its broad therapeutic potential (Aggarwal & Sung, 2009).
Enhancing Solubility and Bioavailability
Curcumin's clinical application is limited due to its poor solubility and bioavailability. Recent studies focus on improving these aspects through various pharmaceutical methods such as nanoparticles, liposomes, and microspheres. Enhanced bioavailability curcumin formulations are emerging, highlighting the importance of such advancements in the drug's effectiveness (Hassanzadeh et al., 2020).
Application in Cancer Therapy
Curcumin exhibits anti-cancer activities by affecting various biological pathways involved in mutagenesis, oncogene expression, cell cycle regulation, and apoptosis. Its anti-proliferative effect in multiple cancers and its role as an inhibitor of several key molecules in cancer progression make it a candidate for adjuvant chemotherapy in cancer treatment, especially in head and neck squamous cell carcinoma (Wilken et al., 2011).
Role in Neuropsychiatric Disorders
Anti-Inflammatory Role in Obesity and Metabolic Diseases
Curcumin interacts with proteins in various cell types to suppress pro-inflammatory cytokines and other inflammatory markers. It downregulates inflammatory cytokines and upregulates beneficial proteins, indicating its potential in treating obesity and related metabolic diseases (Shehzad et al., 2011).
properties
Product Name |
Curcumin monoglucoside |
|---|---|
Molecular Formula |
C27H30O11 |
Molecular Weight |
530.5 g/mol |
IUPAC Name |
(1E,4Z,6E)-5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-7-[3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]hepta-1,4,6-trien-3-one |
InChI |
InChI=1S/C27H30O11/c1-35-21-11-15(5-9-19(21)31)3-7-17(29)13-18(30)8-4-16-6-10-20(22(12-16)36-2)37-27-26(34)25(33)24(32)23(14-28)38-27/h3-13,23-28,30-34H,14H2,1-2H3/b7-3+,8-4+,18-13-/t23-,24-,25+,26-,27-/m1/s1 |
InChI Key |
UTULZZKBGPPSOF-JBNJIKQZSA-N |
Isomeric SMILES |
COC1=C(C=CC(=C1)/C=C/C(=O)/C=C(/C=C/C2=CC(=C(C=C2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)OC)\O)O |
Canonical SMILES |
COC1=C(C=CC(=C1)C=CC(=O)C=C(C=CC2=CC(=C(C=C2)OC3C(C(C(C(O3)CO)O)O)O)OC)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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